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Abstract

Distilled Tall Oil Fatty Acids (DTOFA), a co-product of the Kraft pulp and paper industry,

represent a complex mixture of fatty acids, rosin acids, and unsaponifiable materials derived

from the fractional distillation of crude tall oil (CTO).[1] This technical guide provides a

comprehensive overview of the physicochemical properties of DTOFA, intended for

researchers, scientists, and professionals in drug development. It details the composition,

physical characteristics, and chemical properties, supported by quantitative data, standardized

experimental protocols, and process visualizations. The unique composition of DTOFA,

primarily consisting of C18 unsaturated fatty acids like oleic and linoleic acid, imparts specific

properties that make it a versatile raw material in various industrial and research applications.

[2]

Introduction
Tall oil is a significant byproduct of the alkaline (Kraft) pulping process of pine wood.[3] The raw

material, known as crude tall oil (CTO), is an intricate mixture of fatty acids, resin acids (mainly

abietic acid and its isomers), and neutral or unsaponifiable components such as sterols and

other hydrocarbons.[1][4] Through a process of fractional distillation at high temperatures under

vacuum, CTO is separated into several distinct fractions, including tall oil rosin (TOR), tall oil

pitch, and the focus of this guide, Distilled Tall Oil Fatty Acids (DTOFA or TOFA).[4][5] TOFA is

defined as the distillation fraction containing a minimum of 90% fatty acids.[6] Its utility stems
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from its long carbon chain (C18), the reactivity of its carboxyl group, and the unsaturation of its

double bonds.

Manufacturing Process: From Crude Tall Oil to
DTOFA
The transformation of crude tall oil into its more refined fractions is achieved through fractional

distillation. This process separates components based on their different boiling points. The

initial CTO is heated under vacuum, causing the more volatile components to vaporize first.

These vapors are then condensed and collected at different stages, yielding distinct fractions

with varying compositions and properties.

The primary products are Tall Oil Fatty Acids (TOFA) and Tall Oil Rosin (TOR). Other fractions

include distilled tall oil (DTO), which is a mixture of fatty and rosin acids, heads (the most

volatile fraction), and pitch (the non-volatile residue).[1][4]

Fractional Distillation Process
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(>90% Fatty Acids)

Distilled Tall Oil (DTO)
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Caption: Fractional Distillation of Crude Tall Oil.
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Physicochemical Properties
The properties of DTOFA are a direct result of its chemical composition, which can vary

depending on the wood source (species of pine, geographic location) and the specific

distillation process parameters.[4][6]

Composition
DTOFA is predominantly a mixture of C18 fatty acids, with smaller amounts of saturated fatty

acids, rosin acids, and unsaponifiable matter. The low rosin acid content is a key quality

parameter for many applications.

Fatty Acids (~90-98%)

DTOFA Composition

Oleic Acid (C18:1) Linoleic Acid (C18:2) Conjugated Linoleic Acid (C18:2) Palmitic Acid (C16:0) Stearic Acid (C18:0) Rosin Acids
(<2%)

Unsaponifiables
(<2%)

Click to download full resolution via product page

Caption: Major Chemical Components of DTOFA.

Table 1: Typical Composition of Distilled Tall Oil Fatty Acids
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Component Typical Percentage (%) Reference

Fatty Acids >97 [7]

Oleic Acid (C18:1) 26 - 48 [5][7]

Linoleic Acid (C18:2) 35 [5]

Conjugated Linoleic Acid 7 [5]

Palmitic Acid (C16:0) 1 [5]

Stearic Acid (C18:0) 2 [5]

Other Acids 4 [5]

Rosin Acids <2.1 [7]

Unsaponifiables <2.0 [5][7]

Physical Properties
At ambient temperature, DTOFA is a yellowish, oily liquid with a characteristic pungent odor.[2]

[8] Its physical state and properties are crucial for handling, storage, and formulation.

Table 2: Physical Properties of Distilled Tall Oil Fatty Acids
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Property Typical Value Unit Reference

Appearance
Light yellow

transparent liquid
- [8][9]

Density at 20°C 904 kg/m ³ [7]

Viscosity at 20°C 30 mPa·s [7]

Flash Point (closed

cup)
205 °C [7]

Cloud Point -7 °C [7]

Freezing Point ≤0 °C [9]

Boiling Point Range 200 - 300 °C [8]

Refractive Index at

20°C
1.470 - [7]

Color (Gardner) 4 - [7]

Chemical Properties
The chemical properties of DTOFA are defined by standard metrics that quantify the acid

content, saponifiable matter, and degree of unsaturation. These values are critical for quality

control and for determining the stoichiometry of chemical reactions involving DTOFA.

Table 3: Chemical Properties of Distilled Tall Oil Fatty Acids
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Property Typical Value Unit Definition Reference

Acid Value 192 - 202 mg KOH/g

Milligrams of

KOH required to

neutralize the

free fatty acids in

1g of sample.

[9][10][11]

Saponification

Value
198 mg KOH/g

Milligrams of

KOH required to

saponify 1g of

fat, measuring

both free and

esterified acids.

[12][13][14]

Iodine Value

(Wijs)
153 - 162 g I₂/100g

A measure of the

degree of

unsaturation of

the fatty acids.

[7][9][15]

Experimental Protocols
The analysis of DTOFA relies on standardized test methods, primarily those developed by

ASTM International and the American Oil Chemists' Society (AOCS).

Determination of Fatty and Rosin Acid Composition
Method: ASTM D5974 - Standard Test Methods for Fatty and Rosin Acids in Tall Oil

Fractionation Products by Capillary Gas Chromatography.[16][17]

This method determines the individual fatty and rosin acids in DTOFA. The core of the

procedure involves converting the non-volatile acids into volatile methyl esters, which can then

be separated and quantified by gas chromatography (GC).[18]

Protocol Summary:

Esterification: The carboxylic acid groups of the fatty and rosin acids are converted into

methyl esters. Several reagents can be used, including N,N-dimethylformamide dimethyl
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acetal (DMF-DMA), tetramethylammonium hydroxide (TMAH), or the classic but hazardous

diazomethane.[17][18][19]

GC Analysis: A known amount of the esterified sample is injected into a gas chromatograph

equipped with a capillary column (e.g., a polar stationary phase) and a flame ionization

detector (FID).[18]

Separation & Detection: The volatile methyl esters are separated based on their boiling

points and affinity for the stationary phase as they pass through the column. The FID detects

the components as they elute.

Quantification: The amount of each acid is determined using either an internal standard

method for absolute values or an area percent method for relative values.[16] The internal

standard method involves adding a known quantity of a reference compound to the sample

before analysis.[16]
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Caption: Experimental Workflow for GC Analysis (ASTM D5974).

Determination of Acid Value
Methods: ASTM D1980; AOCS Te 1a-64.[10][11][20][21]

This test measures the free acidity in a sample.[11]

Protocol Summary:
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A precisely weighed sample (approx. 5 g) is dissolved in a hot, neutralized solvent (e.g., 75-

100 mL of ethyl alcohol).[22]

A phenolphthalein indicator is added to the solution.

The solution is titrated with a standardized sodium hydroxide (NaOH) or potassium

hydroxide (KOH) solution (e.g., 0.5 M) until a faint pink color persists for at least 30 seconds.

[22]

The acid value is calculated based on the volume and molarity of the titrant used and the

weight of the sample.

Determination of Saponification Value
Methods: ASTM D1962.[12][23][24][25]

This method determines the total acid content, including both free acids and those present as

esters.[13]

Protocol Summary:

A weighed sample (approx. 2-3 g) is placed in an Erlenmeyer flask.[13]

A precise volume (e.g., 50.0 mL) of a standardized ethanolic potassium hydroxide (KOH)

solution is added.[26]

The mixture is refluxed for approximately 60 minutes to ensure complete saponification (the

hydrolysis of esters into carboxylate salts and alcohols).[13]

After cooling slightly, the excess, unreacted KOH is titrated with a standardized solution of

hydrochloric acid (HCl), typically using phenolphthalein as an indicator.

A "blank" determination is run in parallel, containing only the KOH solution and no sample.

The saponification value is calculated from the difference in the titrant volume required for

the blank and the sample.[26]

Determination of Iodine Value
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Method: ASTM D1959 - Wijs Procedure.[15][27][28][29]

This test measures the degree of unsaturation (number of double bonds) in the fatty acids.[27]

Protocol Summary:

A weighed sample is dissolved in a suitable solvent (e.g., carbon tetrachloride or

cyclohexane).

A precise amount of Wijs solution (iodine monochloride in glacial acetic acid) is added to the

sample. The iodine monochloride reacts with the double bonds in the unsaturated fatty acids.

The mixture is kept in the dark for a specified time (e.g., 30 minutes) to allow the reaction to

complete.

After the reaction period, a potassium iodide (KI) solution is added, which reacts with the

excess (unreacted) Wijs solution to liberate iodine.

The liberated iodine is then titrated with a standardized sodium thiosulfate solution, using a

starch solution as an indicator (the endpoint is the disappearance of the blue starch-iodine

complex).

A blank determination is performed alongside the sample.

The iodine value is calculated based on the difference in titration volumes between the blank

and the sample.

Applications in Research and Drug Development
The well-defined physicochemical properties of DTOFA make it a substance of interest for

various applications. Its composition of long-chain fatty acids, primarily oleic and linoleic acid, is

similar to that of many vegetable oils.[2] Potential applications include:

Synthesis: As a starting material for the synthesis of dimer acids, lubricant esters, and other

oleochemical derivatives.[9]

Formulation: Use as an excipient in formulations, acting as an emulsifier, solubilizer, or

lubricant.
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Metalworking and Cleaning: Employed in metalworking fluids and industrial cleaners.

Coatings and Inks: A key raw material for producing alkyd resins used in fast-drying paints

and inks.[9]

Conclusion
Distilled Tall Oil Fatty Acids are a valuable and versatile class of oleochemicals with a unique

profile of physicochemical properties. Characterized by a high content of unsaturated C18 fatty

acids, low rosin acid content, and consistent quality parameters such as acid value,

saponification value, and iodine value, DTOFA serves as a critical raw material across

numerous industries. A thorough understanding of these properties, guided by standardized

analytical protocols, is essential for its effective application in research, development, and

industrial manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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